Cas no 28485-14-5 (5-Pyrimidinesulfonylchloride, 1-butyl-1,2,3,4-tetrahydro-2,4-dioxo-)

• Product Name: 5-Pyrimidinesulfonylchloride, 1-butyl-1,2,3,4-tetrahydro-2,4-dioxo-
• CAS No: 28485-14-5
• MF: C₈H₁₁ClN₂O₄S
• MW: 266.701939821243
• CID: 281477
• PubChem ID: 309898
• Update Time: 2025-04-19

5-Pyrimidinesulfonylchloride, 1-butyl-1,2,3,4-tetrahydro-2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinesulfonylchloride, 1-butyl-1,2,3,4-tetrahydro-2,4-dioxo-
• 1-butyl-2,4-dioxopyrimidine-5-sulfonyl chloride
• AC1L7G34
• CTK1A6354
• NSC212356
• NSC-212356
• 28485-14-5
• 1-Butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride
• AKOS013664518
• DTXSID80309583

• Inchi： 1S/C8H11ClN2O4S/c1-2-3-4-11-5-6(16(9,14)15)7(12)10-8(11)13/h5H,2-4H2,1H3,(H,10,12,13)
• InChI Key： VEEAVNBAIBTSRS-UHFFFAOYSA-N
• SMILES： ClS(C1C(NC(N(C=1)CCCC)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 266.01293
• Monoisotopic Mass: 266.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• Density: 1.52
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.577
• PSA: 83.55
• LogP: 1.34500